Cas no 2639443-86-8 (3-Chloro-2-(difluoromethyl)-5-iodothiophene)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-iodothiophene
• CAS No: 2639443-86-8
• MF: C₅H₂ClF₂IS
• MW: 294.488658428192
• MDL: MFCD33549982
• CID: 5641023
• PubChem ID: 155971071
• Update Time: 2025-10-27

3-Chloro-2-(difluoromethyl)-5-iodothiophene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(difluoromethyl)-5-iodothiophene
• 2639443-86-8
• EN300-27777185
• Thiophene, 3-chloro-2-(difluoromethyl)-5-iodo-
• 3-Chloro-2-(difluoromethyl)-5-iodothiophene

• MDL： MFCD33549982
• Inchi： 1S/C5H2ClF2IS/c6-2-1-3(9)10-4(2)5(7)8/h1,5H
• InChI Key： URTNRDAGEKSFPZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)S1)Cl

Computed Properties

• Exact Mass: 293.85785g/mol
• Monoisotopic Mass: 293.85785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 2.090±0.06 g/cm3(Predicted)
• Boiling Point: 252.2±40.0 °C(Predicted)

Additional information on 3-Chloro-2-(difluoromethyl)-5-iodothiophene

Introduction to 3-Chloro-2-(difluoromethyl)-5-iodothiophene (CAS No: 2639443-86-8)

3-Chloro-2-(difluoromethyl)-5-iodothiophene (CAS No: 2639443-86-8) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiophene family, which is well-known for its broad range of biological activities and utility in medicinal chemistry. The structural features of 3-Chloro-2-(difluoromethyl)-5-iodothiophene, including the presence of both chlorine and iodine substituents, as well as a difluoromethyl group, make it a versatile intermediate for synthesizing various bioactive molecules.

The chloro and iodo substituents on the thiophene ring introduce unique reactivity, enabling further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These properties are particularly valuable in the development of novel therapeutic agents, where precise structural modifications can significantly alter biological activity. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making this compound a promising building block for drug discovery.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in treating various diseases. For instance, studies have shown that thiophene-based compounds exhibit potent anti-inflammatory, antiviral, and anticancer properties. The introduction of electron-withdrawing groups such as chlorine and difluoromethyl further modulates the electronic properties of the thiophene ring, influencing its interactions with biological targets. This has led to the exploration of 3-Chloro-2-(difluoromethyl)-5-iodothiophene as a key intermediate in synthesizing small-molecule inhibitors for target proteins involved in disease pathways.

One of the most compelling aspects of 3-Chloro-2-(difluoromethyl)-5-iodothiophene is its utility in constructing complex molecular frameworks through palladium-catalyzed cross-coupling reactions. These reactions, including Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, allow for the efficient connection of thiophene derivatives with other aromatic or heteroaromatic systems. Such transformations are crucial for generating diverse libraries of compounds for high-throughput screening in drug discovery campaigns. The iodo moiety serves as an excellent handle for these reactions, while the chloro and difluoromethyl groups can be retained or modified further to fine-tune biological activity.

The pharmaceutical industry has increasingly leveraged thiophene derivatives due to their favorable pharmacokinetic profiles. For example, thienopyridines are well-established antithrombotic agents, while other thiophene-based drugs have shown promise in oncology and neurology. The structural motifs present in 3-Chloro-2-(difluoromethyl)-5-iodothiophene align with these successful drug classes, suggesting potential applications in developing new treatments. Researchers are particularly interested in how the electronic and steric effects of the substituents influence binding to biological targets such as kinases and G protein-coupled receptors (GPCRs).

Advances in synthetic methodologies have further enhanced the accessibility of 3-Chloro-2-(difluoromethyl)-5-iodothiophene, enabling its large-scale production for industrial applications. Modern techniques such as flow chemistry and automated synthesis have streamlined the preparation process, reducing costs and improving yields. These developments are critical for facilitating preclinical and clinical studies where large quantities of high-purity compounds are required. Additionally, computational modeling and machine learning approaches are being employed to predict the biological activity of thiophene derivatives like this one before experimental synthesis.

The agrochemical sector also benefits from thiophene-based compounds due to their potential as pesticides and herbicides. The unique chemical properties of 3-Chloro-2-(difluoromethyl)-5-iodothiophene make it a valuable precursor for designing molecules that disrupt pathogen growth or enhance crop resistance. Recent studies have highlighted the efficacy of certain thiophene derivatives in controlling resistant strains of pests without harming beneficial organisms. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-iodothiophene (CAS No: 2639443-86-8) represents a significant asset in modern chemical synthesis and drug discovery. Its structural versatility and functional group compatibility make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a pivotal role in advancing scientific understanding and therapeutic innovation.